1H-Indene, 2,3-dihydro-4-propyl-

• CAS No.: 92013-16-6
• Molecular Formula: C12H16
• Molecular Weight: 160.25 g/mol
• IUPAC Name: 4-propyl-2,3-dihydro-1H-indene
• InChI: InChI=1S/C12H16/c1-2-5-10-6-3-7-11-8-4-9-12(10)11/h3,6-7H,2,4-5,8-9H2,1H3
• InChI Key: MNNUKQONOGMYSH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=CC2=C1CCC2

Description

1H-Indene, 2,3-dihydro-4-propyl- is a substituted indene derivative characterized by a bicyclic structure comprising a benzene ring fused to a cyclopentene moiety. The "2,3-dihydro" designation indicates partial saturation of the five-membered ring, while the 4-propyl substituent introduces a three-carbon alkyl chain at the fourth position of the indene backbone.

Preparation Methods

The synthesis of 1H-Indene, 2,3-dihydro-4-propyl- can be achieved through several methods:

Hydrogenation of Indene Derivatives: One common method involves the hydrogenation of indene derivatives in the presence of a catalyst such as palladium on carbon (Pd/C).

Cyclization Reactions: Another method involves the cyclization of substituted butanoic acids, followed by reduction and dehydration steps to yield the desired indene derivative.

Industrial Production: On an industrial scale, the production of 1H-Indene, 2,3-dihydro-4-propyl- may involve the use of petrochemical feedstocks and catalytic hydrogenation processes to ensure high yields and purity.

Chemical Reactions Analysis

1H-Indene, 2,3-dihydro-4-propyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of catalysts like Pd/C to yield fully saturated hydrocarbons.

Substitution: Electrophilic substitution reactions can occur at the aromatic ring, where reagents like bromine (Br2) or nitric acid (HNO3) can introduce halogen or nitro groups.

Major Products: The major products formed from these reactions include various substituted indanes, ketones, and carboxylic acids.

Scientific Research Applications

1H-Indene, 2,3-dihydro-4-propyl- has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block for various chemical reactions.

Biology: In biological research, derivatives of this compound are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Some derivatives of indane compounds are explored for their pharmacological properties, including their use as potential therapeutic agents.

Industry: In the industrial sector, this compound is used in the production of polymers, resins, and other materials with specific properties.

Mechanism of Action

The mechanism of action of 1H-Indene, 2,3-dihydro-4-propyl- involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and receptors, modulating their activity and leading to specific biological effects.

Pathways: It may influence signaling pathways involved in cell growth, apoptosis, and metabolism, contributing to its potential therapeutic effects.

Comparison with Similar Compounds

Structural and Substituent Variations

Key analogs include:

Compound Name	CAS Number	Substituents	Molecular Formula	Key Properties (If Available)
1H-Indene, 2,3-dihydro-4-methyl-	874-35-1	4-methyl	C₁₀H₁₀	Boiling point, density not reported
1H-Indene, 2,3-dihydro-4,6-dimethyl-	6682-71-9	4,6-dimethyl	C₁₁H₁₂	EPA Reference ID: 144642
1H-Indene, 2,3-dihydro-1,1,4,7-tetramethyl-	4912-92-9	1,1,4,7-tetramethyl	C₁₃H₁₆	EPA Reference ID: 961888
1H-Indene, 2,3-dihydro-1-methyl-3-phenyl-	6416-39-3	1-methyl, 3-phenyl	C₁₆H₁₆	Exact mass: 208.12520; XLogP3: 4.6
1H-Indene, 4,5,6,7-tetrahydro-1,3-diphenyl-2-propyl-	495390-13-1	2-propyl, 1,3-diphenyl	C₂₄H₂₆	Boiling point: 464.7±30.0 °C; Density: 1.06±0.1 g/cm³

Key Trends and Substituent Effects

• Alkyl vs. Aryl Substituents : Methyl and propyl groups (alkyl) enhance hydrophobicity compared to phenyl substituents (aryl), as seen in the higher XLogP3 value (4.6) for the phenyl-substituted analog .
• Boiling Points : Propyl-substituted derivatives (e.g., CAS 495390-13-1) exhibit higher boiling points (~464°C) due to increased molecular weight and van der Waals interactions compared to methyl-substituted analogs .
• Regiochemical Effects : The position of substituents significantly impacts reactivity. For example, 4-methyl substitution (CAS 874-35-1) may stabilize the indene core differently than 1,3-dimethyl derivatives .

Regulatory and Industrial Relevance

• Methyl- and dimethyl-substituted dihydroindenes are commonly used as intermediates in polymer synthesis and fragrance production, as indicated by their EPA Reference IDs .